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Compound of Interest

Compound Name:
N-(2-

Hydroxypropyl)ethylenediamine

Cat. No.: B089395 Get Quote

Technical Support Center: N-(2-
Hydroxypropyl)ethylenediamine
This technical support center provides essential safety and handling information for

researchers, scientists, and drug development professionals working with N-(2-
Hydroxypropyl)ethylenediamine. The following troubleshooting guides and frequently asked

questions (FAQs) address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)
Hazard Identification and Personal Protection
Q1: What are the primary hazards associated with N-(2-Hydroxypropyl)ethylenediamine?

A1: N-(2-Hydroxypropyl)ethylenediamine is classified as a hazardous chemical that causes

severe skin burns and eye damage.[1][2] It is crucial to handle this substance with appropriate

care to avoid direct contact.

Q2: What Personal Protective Equipment (PPE) is required when handling this chemical?

A2: To ensure your safety, the following PPE is mandatory when working with N-(2-
Hydroxypropyl)ethylenediamine:
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Hand Protection: Wear chemical-impermeable gloves.[3]

Eye/Face Protection: Use tightly fitting safety goggles with side-shields. A face shield may

also be necessary where there is a significant risk of splashing.[3]

Body Protection: A laboratory coat should be worn.[3]

Respiratory Protection: Use only in a well-ventilated area.[3]

Q3: Are there any established occupational exposure limits for N-(2-
Hydroxypropyl)ethylenediamine?

A3: Currently, there are no established occupational exposure limits for N-(2-
Hydroxypropyl)ethylenediamine. It is therefore essential to handle the substance in

accordance with good industrial hygiene and safety practices to minimize exposure.

First Aid and Emergency Procedures
Q4: What should I do in case of accidental skin or eye contact?

A4: Immediate action is critical.

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap

and plenty of water. Seek medical attention.[3]

Eye Contact: Rinse with pure water for at least 15 minutes. Immediately call a poison center

or doctor.[1][3]

Q5: What is the correct first aid procedure for inhalation or ingestion?

A5:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[3]
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Q6: How should a fire involving N-(2-Hydroxypropyl)ethylenediamine be handled?

A6: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire. Firefighters

should wear self-contained breathing apparatus.[3]

Q7: What is the procedure for cleaning up a spill?

A7: For any spill, wear appropriate personal protective equipment.[3]

Small Spills: Absorb the spill with inert material (e.g., sand, vermiculite). Collect the absorbed

material into a suitable, closed container for disposal.

Large Spills: Evacuate the area. Prevent the spill from entering drains.[3] Contain the spill

and collect it for disposal. Ensure the area is well-ventilated.

Handling and Storage
Q8: What are the best practices for handling N-(2-Hydroxypropyl)ethylenediamine in the

lab?

A8: Handle the chemical in a well-ventilated place.[3] Avoid contact with skin and eyes, and

avoid breathing mist, gas, or vapors.[3] Use non-sparking tools to prevent fire from electrostatic

discharge.[3]

Q9: What are the proper storage conditions for this chemical?

A9: Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Keep it away

from incompatible materials.[3]

Q10: How should I dispose of N-(2-Hydroxypropyl)ethylenediamine waste?

A10: Dispose of contents and container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[1] Do not let the chemical enter drains.[3]

Quantitative Data
The following table summarizes key quantitative data for N-(2-
Hydroxypropyl)ethylenediamine.
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Property Value

Molecular Formula C₅H₁₄N₂O

Molecular Weight 118.18 g/mol

Appearance Colorless to pale yellow liquid

Melting Point -50°C

Boiling Point 112°C / 10 mmHg

Vapor Pressure 0.0115 mmHg at 25°C

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of N-(2-
Hydroxypropyl)ethylenediamine in a laboratory setting.
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Caption: Safe handling workflow for N-(2-Hydroxypropyl)ethylenediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. spectrumchemical.com [spectrumchemical.com]

3. CAS 123-84-2: N-(2-Hydroxypropyl)ethylenediamine [cymitquimica.com]

To cite this document: BenchChem. [N-(2-Hydroxypropyl)ethylenediamine safety and
handling procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089395#n-2-hydroxypropyl-ethylenediamine-safety-
and-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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